Cas no 1292766-23-4 (3'-methoxy-4'-O-(3-methyl-2-butenyl)-3",3"-dimethylpyrano-(6,7)-isoflavone)

• Product Name: 3'-methoxy-4'-O-(3-methyl-2-butenyl)-3",3"-dimethylpyrano-(6,7)-isoflavone
• CAS No: 1292766-23-4
• MF: C₂₆H₂₆O₅
• MW: 418.481647968292
• CID: 2041432
• PubChem ID: 52951634
• Update Time: 2025-04-21

3'-methoxy-4'-O-(3-methyl-2-butenyl)-3",3"-dimethylpyrano-(6,7)-isoflavone Chemical and Physical Properties

Names and Identifiers

• 3'-methoxy-4'-O-(3-methyl-2-butenyl)-3",3"-dimethylpyrano-(6,7)-isoflavone
• pierreione D
• CHEMBL1773675
• 3'-methoxy-4'-O-(3-methyl-2-butenyl)-3'',3''-dimethylpyrano-(6,7)-isoflavone
• 1292766-23-4
• 2H,6H-Benzo[1,2-b:5,4-b']dipyran-6-one, 7-[3-methoxy-4-[(3-methyl-2-buten-1-yl)oxy]phenyl]-2,2-dimethyl-
• CHEBI:68050
• 7-{3-methoxy-4-[(3-methylbut-2-en-1-yl)oxy]phenyl}-2,2-dimethyl-2H,6H-pyrano[3,2-g]chromen-6-one
• Q27136546
• DTXSID601111022
• 2H,6H-Benzo[1,2-b:5,4-ba(2)]dipyran-6-one, 7-[3-methoxy-4-[(3-methyl-2-buten-1-yl)oxy]phenyl]-2,2-dimethyl-

• Inchi： 1S/C26H26O5/c1-16(2)9-11-29-21-7-6-17(13-24(21)28-5)20-15-30-23-14-22-18(12-19(23)25(20)27)8-10-26(3,4)31-22/h6-10,12-15H,11H2,1-5H3
• InChI Key： DFLROMXVXHQDBU-UHFFFAOYSA-N
• SMILES： O1C2C=C3C(C(C(=CO3)C3C=CC(=C(C=3)OC)OC/C=C(\C)/C)=O)=CC=2C=CC1(C)C

Computed Properties

• Exact Mass: 418.17802393g/mol
• Monoisotopic Mass: 418.17802393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 760
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 54Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 6-prenylated isoflavanones